Cas no 1820570-38-4 (H-gGlu-Val-Gly-OH.TFA)

• Product Name: H-gGlu-Val-Gly-OH.TFA
• CAS No: 1820570-38-4
• MF: C₁₄H₂₂F₃N₃O₈
• MW: 417.334994792938
• CID: 4618815
• PubChem ID: 91933720
• Update Time: 2025-10-24

H-gGlu-Val-Gly-OH.TFA Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-5-(((S)-1-((carboxymethyl)amino)-3-methyl-1-oxobutan-2-yl)amino)-5-oxopentanoic acid compound with 2,2,2-trifluoroacetic acid (1:1)
• C73499
• A920509
• H-gGlu-Val-Gly-OH.TFA
• AKOS025396648
• 1820570-38-4
• (S)-2-Amino-5-(((S)-1-((carboxymethyl)amino)-3-methyl-1-oxobutan-2-yl)amino)-5-oxopentanoicacidcompoundwith2,2,2-trifluoroaceticacid(1:1)

• MDL： N/A
• Inchi： 1S/C12H21N3O6.C2HF3O2/c1-6(2)10(11(19)14-5-9(17)18)15-8(16)4-3-7(13)12(20)21;3-2(4,5)1(6)7/h6-7,10H,3-5,13H2,1-2H3,(H,14,19)(H,15,16)(H,17,18)(H,20,21);(H,6,7)/t7-,10-;/m0./s1
• InChI Key： HAYHYAMYECGVKJ-YUWZRIFDSA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@H](C(C)C)NC(CC[C@@H](C(=O)O)N)=O)NCC(=O)O

Computed Properties

• Exact Mass: 417.13589915g/mol
• Monoisotopic Mass: 417.13589915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 493
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196

H-gGlu-Val-Gly-OH.TFA Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD302735)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-gGlu-Val-Gly-OH.TFA

Recent Advances in the Study of H-gGlu-Val-Gly-OH.TFA and Its Related Compound 1820570-38-4

In recent years, the compound H-gGlu-Val-Gly-OH.TFA and its related molecule 1820570-38-4 have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the design of peptide-based therapeutics. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

The compound 1820570-38-4, a structurally related molecule to H-gGlu-Val-Gly-OH.TFA, has been identified as a key intermediate in the synthesis of bioactive peptides. Recent studies have highlighted its role in facilitating the formation of peptide bonds under mild conditions, making it a valuable tool in peptide chemistry. Researchers have also explored its potential as a scaffold for the development of novel peptide-based drugs, with promising results in preclinical models.

H-gGlu-Val-Gly-OH.TFA, on the other hand, has been extensively studied for its role in modulating enzymatic activity. Recent research has demonstrated its ability to act as a substrate analog for specific proteases, thereby inhibiting their activity. This property makes it a potential candidate for the development of protease inhibitors, which could have applications in treating diseases such as cancer and viral infections. Additionally, its stability and bioavailability have been improved through structural modifications, as reported in several recent publications.

One of the most significant advancements in this area is the development of novel synthetic routes for H-gGlu-Val-Gly-OH.TFA and 1820570-38-4. Researchers have optimized reaction conditions to achieve higher yields and purity, which is critical for their use in pharmaceutical applications. Furthermore, advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize these compounds and confirm their structural integrity.

In terms of biological activity, recent studies have investigated the interaction of H-gGlu-Val-Gly-OH.TFA with various cellular targets. For instance, it has been shown to modulate the activity of certain signaling pathways involved in inflammation and immune response. These findings suggest that this compound could have therapeutic potential in autoimmune diseases and chronic inflammatory conditions. Similarly, 1820570-38-4 has been explored for its ability to enhance the delivery of peptide drugs across biological barriers, such as the blood-brain barrier, which is a significant challenge in drug development.

Looking ahead, the research community is optimistic about the potential of these compounds to contribute to the development of next-generation therapeutics. Ongoing studies are focused on further elucidating their mechanisms of action and optimizing their pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compounds H-gGlu-Val-Gly-OH.TFA and 1820570-38-4 represent promising candidates for drug development, with their unique properties and versatile applications. The latest research highlights their potential in peptide synthesis, enzyme inhibition, and targeted drug delivery. As the field continues to evolve, these compounds are likely to play an increasingly important role in advancing chemical biology and pharmaceutical science.